N1-benzyl-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide

• IUPAC Name: N-benzyl-N'-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C23H23N3O3/c27-22(24-15-17-7-2-1-3-8-17)23(28)25-16-20(21-11-6-14-29-21)26-13-12-18-9-4-5-10-19(18)26/h1-11,14,20H,12-13,15-16H2,(H,24,27)(H,25,28)
• InChI Key: OJUZCFAPRHPYQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C(=O)NCC3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• CAS No.: 898458-30-5

Description

N1-benzyl-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H23N3O3 and its molecular weight is 389.455. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

Research has demonstrated various methodologies and properties associated with compounds structurally related to N1-benzyl-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide. One study highlighted the photoinduced direct oxidative annulation of furan derivatives, showcasing the chemical's potential in forming highly functionalized polyheterocyclic compounds. This process did not require any transition metals or oxidants, indicating its utility in sustainable chemistry practices (Zhang et al., 2017). Another study reported the crystal structures of benzo-furan derivatives, emphasizing their potential in anti-tumoral applications due to their promising activity (Diana et al., 2019).

Catalytic Activity

This compound and related compounds have shown effectiveness in catalyzing various chemical reactions. One study revealed the utility of N,N'-Bis(furan-2-ylmethyl)oxalamide in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines, demonstrating its applicability in pharmaceutical synthesis (Bhunia et al., 2017).

Medicinal Chemistry

Compounds structurally similar to this compound have been explored for their medicinal properties. One study synthesized a series of derivatives and screened them for anti-bacterial, anti-fungal, and anti-tubercular activities, indicating the potential use of these compounds in developing new therapeutic agents (Akhaja & Raval, 2012).

Corrosion Inhibition

In the realm of industrial applications, derivatives of this compound have been utilized as corrosion inhibitors. A study reported the synthesis of an inhibitor from biomass platform molecules, demonstrating its high efficacy in preventing carbon steel corrosion, indicating its potential for sustainable and efficient corrosion management (Chen et al., 2021).